Cas no 128094-95-1 (1-(1-Chloroethyl)-2-methoxybenzene)

• Product Name: 1-(1-Chloroethyl)-2-methoxybenzene
• CAS No: 128094-95-1
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 4726990
• PubChem ID: 21398723
• Update Time: 2025-07-20

1-(1-Chloroethyl)-2-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-chloroethyl)-2-methoxybenzene
• 1-(2-methoxyphenyl)-ethyl chloride
• 1-(1-Chloroethyl)-2-methoxybenzene

• Inchi： 1S/C9H11ClO/c1-7(10)8-5-3-4-6-9(8)11-2/h3-7H,1-2H3
• InChI Key： UIXXSMPGNUPHSA-UHFFFAOYSA-N
• SMILES： ClC(C)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(1-Chloroethyl)-2-methoxybenzene

Professional Introduction to Compound with CAS No. 128094-95-1 and Product Name: 1-(1-Chloroethyl)-2-methoxybenzene

1-(1-Chloroethyl)-2-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 128094-95-1, is a significant compound in the realm of pharmaceutical and chemical research. This aromatic heterocyclic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a chloroethyl group and a methoxy substituent on a benzene ring imparts distinct reactivity and functionality, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 1-(1-Chloroethyl)-2-methoxybenzene consists of a benzene core substituted at the 2-position with a methoxy group (-OCH₃) and at the 1-position with a 1-chloroethyl group (-CH₂CH₂Cl). This arrangement creates a molecule with both electron-donating and electron-withdrawing effects, which can influence its interaction with biological targets. The chloroethyl moiety, in particular, introduces reactivity that can be exploited in drug design, such as through nucleophilic substitution reactions or as a linker in biaryl compounds.

In recent years, there has been growing interest in aromatic compounds with chloroethyl substituents due to their potential as intermediates in the synthesis of bioactive molecules. The methoxy group on the benzene ring further enhances the compound's versatility, allowing for further functionalization and modification. This dual functionality has made 1-(1-Chloroethyl)-2-methoxybenzene a subject of extensive research in academic and industrial laboratories.

One of the most compelling aspects of 1-(1-Chloroethyl)-2-methoxybenzene is its role as a precursor in the synthesis of more complex pharmaceuticals. Researchers have leveraged its structure to develop molecules with targeted biological activity. For instance, derivatives of this compound have been explored as potential candidates for treating various diseases, including cancer and inflammatory disorders. The chemical reactivity of the chloroethyl group allows for easy conjugation with other pharmacophores, enabling the creation of hybrid molecules with enhanced therapeutic profiles.

The pharmaceutical applications of 1-(1-Chloroethyl)-2-methoxybenzene are particularly noteworthy. Studies have demonstrated its utility in generating compounds that exhibit inhibitory effects on key enzymes and receptors involved in disease pathways. For example, modifications to the chloroethyl group have led to the development of molecules that show promise in preclinical trials for their ability to modulate signaling pathways relevant to cancer progression. Similarly, the methoxy-substituted benzene ring has been utilized to improve solubility and bioavailability, critical factors for drug efficacy.

Recent advancements in synthetic chemistry have further expanded the potential uses of 1-(1-Chloroethyl)-2-methoxybenzene. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of biaryl derivatives, which are often more stable and bioactive than their parent compounds. These methods have allowed chemists to explore new analogs with improved pharmacokinetic properties, making them attractive candidates for further development.

The biological activity of 1-(1-Chloroethyl)-2-methoxybenzene has been extensively studied in vitro and in vivo. Researchers have focused on understanding how structural modifications influence interactions with biological targets such as enzymes and receptors. The chloroethyl group, being electron-withdrawing, can affect electronic distributions across the molecule, thereby influencing binding affinity and selectivity. Conversely, the methoxy group, being electron-donating, can stabilize positive charges that may arise during metabolic activation or binding events.

In conclusion, 1-(1-Chloroethyl)-2-methoxybenzene (CAS No. 128094-95-1) represents a versatile and promising compound in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutic agents with tailored biological activities. As synthetic methodologies continue to evolve, so too will our ability to harness this compound's potential for developing next-generation drugs. The ongoing investigation into its derivatives underscores its importance as a building block in medicinal chemistry.